Cas no 2411224-27-4 (2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide
• CAS No: 2411224-27-4
• MF: C₁₁H₁₉ClN₂O
• MW: 230.734361886978
• CID: 5563994
• PubChem ID: 146094924
• Update Time: 2025-11-05

2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3774982333
• EN300-7559706
• 2411224-27-4
• 2-chloro-N-[1-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]propanamide
• 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide

• Inchi： 1S/C11H19ClN2O/c1-8(12)11(15)13-9(2)10-4-6-14(3)7-5-10/h4,8-9H,5-7H2,1-3H3,(H,13,15)
• InChI Key： NLACGOUYGBASJC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1=CCN(C)CC1)=O

Computed Properties

• Exact Mass: 230.1185909g/mol
• Monoisotopic Mass: 230.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide

Compound CAS No. 2411224-27-4: 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide

The compound CAS No. 2411224-27-4, also known as 2-Chloro-N-[1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethyl]propanamide, is a synthetic organic compound with a complex structure that has garnered attention in the fields of chemistry and pharmacology. This compound belongs to the class of amides, which are widely used in various applications due to their stability and versatility. The long-tail keyword for this compound is "N-substituted propanamide with chlorinated aromatic substituents", which highlights its unique structural features.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and reactivity. Researchers have employed advanced spectroscopic techniques such as NMR and IR to elucidate its molecular structure. The compound's aromatic ring system and chlorine substituent play a significant role in its electronic properties, making it a potential candidate for use in pharmaceuticals and agrochemicals.

The synthesis of CAS No. 2411224-27-4 involves a multi-step process that includes nucleophilic substitution and amide bond formation. The key intermediates in its synthesis are methylpyridine derivatives, which are critical for achieving the desired stereochemistry. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of herbicides and insecticides due to its ability to inhibit key enzymes in target organisms. Field trials conducted in controlled environments have demonstrated its efficacy against various agricultural pests without causing significant harm to non-target species. This makes it a valuable addition to sustainable pest management strategies.

Moreover, the compound's biodegradability has been extensively studied to assess its environmental impact. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This property aligns with global efforts to develop eco-friendly agrochemicals.

Recent breakthroughs in computational chemistry have enabled researchers to predict the compound's behavior in different chemical environments. By using molecular modeling techniques, scientists can simulate its interactions with biological systems, providing insights into potential therapeutic applications. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties, warranting further investigation.

In conclusion, CAS No. 2411224-27-4 is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a promising candidate for future innovations in chemistry and pharmacology.